Cas no 183742-29-2 (1-tert-Butyl 3-ethyl piperazine-1,3-dicarboxylate)

1-tert-Butyl 3-ethyl piperazine-1,3-dicarboxylate structure
183742-29-2 structure
Product Name:1-tert-Butyl 3-ethyl piperazine-1,3-dicarboxylate
CAS No:183742-29-2
MF:C12H22N2O4
MW:258.314083576202
MDL:MFCD13172266
CID:1037287
PubChem ID:11402671
Update Time:2025-04-20

1-tert-Butyl 3-ethyl piperazine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-tert-Butyl 3-ethyl piperazine-1,3-dicarboxylate
    • 1-(1,1-dimethylethyl)-3-ethyl 1,3-piperazinedicarboxylate
    • 1-(tert-butyl) 3-ethyl piperazine-1,3-di
    • 1,3-Piperazinedicarboxylic acid, 1-(1,1-dimethylethyl) 3-ethyl ester
    • 1-tert-Butoxycarbonylpiperazine-3-carboxylic acid ethyl ester
    • AGN-PC-008ED8
    • AK110139
    • CHEMBL197736
    • CTK0E2584
    • ethyl 4-(1,1-dimethylethoxycarbonyl)-2-piperazinecarboxylate
    • piperazine-1,3-dicarboxylic acid 1-tert-butyl ester 3-ethyl ester
    • SureCN337013
    • 1-tert-butoxycarbonyl-3-ethoxycarbonylpiperazine
    • 1-O-tert-butyl 3-O-ethyl piperazine-1,3-dicarboxylate
    • 1-(tert-butyloxycarbonyl)-3-ethoxycarbonyl-piperazine
    • AB92394
    • A853266
    • AKOS016008930
    • Piperazine-1,3dicarboxylic acid 1-tert-butyl ester 3-ethyl ester
    • 1-Boc-piperazine-3-carboxylic acid ethylester
    • 1-Boc-piperazine-3-carboxylic acid ethyl ester
    • F11609
    • DTXSID10464811
    • MFCD13172266
    • Piperzine-1,3-dicarboxylic acid 1-tert-butyl ester 3-ethyl ester
    • AM803407
    • SCHEMBL337013
    • EN300-87152
    • AS-47033
    • CS-0036344
    • ethyl 4-(tert-butoxycarbonyl)-2-piperazinecarboxylate
    • DB-010664
    • IQKOVLZJPVVLOZ-UHFFFAOYSA-N
    • 1-tert-Butyl3-ethylpiperazine-1,3-dicarboxylate
    • 1-(1,1-dimethylethyl) 3-ethyl 1,3-piperazinedicarboxylate
    • 183742-29-2
    • Ethyl 1-Boc-piperazine-3-carboxylate, 97%
    • MDL: MFCD13172266
    • Inchi: 1S/C12H22N2O4/c1-5-17-10(15)9-8-14(7-6-13-9)11(16)18-12(2,3)4/h9,13H,5-8H2,1-4H3
    • InChI Key: IQKOVLZJPVVLOZ-UHFFFAOYSA-N
    • SMILES: O(C(N1CCNC(C(=O)OCC)C1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 258.15806
  • Monoisotopic Mass: 258.15795719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 67.9Ų

Experimental Properties

  • Density: 1.128
  • Boiling Point: 384.421°C at 760 mmHg
  • Flash Point: 186.292°C
  • Refractive Index: 1.484
  • PSA: 78.87

1-tert-Butyl 3-ethyl piperazine-1,3-dicarboxylate Pricemore >>

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